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Compound of Interest

Compound Name: Cyclopentane hydrate

CAS No.: 190390-20-6

Cat. No.: B12555658

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of

cyclopentane hydrate, a well-studied model for structure II (sII) clathrate hydrates. The

formation of clathrate hydrates is a critical consideration in the energy industry, particularly in

natural gas transportation and storage, as well as in emerging technologies like carbon

sequestration and desalination. For drug development professionals, understanding hydrate

formation is crucial for drug stability, storage, and delivery, as active pharmaceutical ingredients

can form hydrates, affecting their physicochemical properties. This guide delves into the

crystallographic details of cyclopentane hydrate, outlines the key experimental protocols for

its analysis, and presents visualizations of the underlying structures and workflows.

Crystal Structure of Cyclopentane Hydrate
Cyclopentane (CP) is a well-established former of structure II (sII) clathrate hydrates.[1][2][3]

This crystal structure is a member of the cubic crystal system and is characterized by a face-

centered cubic (Fd-3m) space group.[4] The fundamental building blocks of the sII hydrate

structure are two types of polyhedral cages formed by hydrogen-bonded water molecules:
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Small Cages (5¹²): These are pentagonal dodecahedra, each formed by 12 pentagonal

faces. There are sixteen 5¹² cages per unit cell.

Large Cages (5¹²6⁴): These are hexakaidecahedra, each composed of 12 pentagonal and 4

hexagonal faces. There are eight 5¹²6⁴ cages per unit cell.

In pure cyclopentane hydrate, the larger cyclopentane molecules occupy the 5¹²6⁴ cages,

while the smaller 5¹² cages are typically vacant. However, in the presence of smaller gas

molecules like methane, these small cages can also be occupied.[5]

While cyclopentane hydrate is widely recognized as forming an sII structure, a definitive,

publicly available crystallographic information file (CIF) or a comprehensive table of atomic

coordinates from single-crystal X-ray diffraction of pure cyclopentane hydrate is not readily

found in the surveyed literature. However, the general crystallographic parameters for sII

hydrates provide a strong framework for understanding its structure.

Table 1: General Crystallographic Data for Structure II (sII) Clathrate Hydrates

Parameter Value Reference

Crystal System Cubic [4]

Space Group Fd-3m [4]

Unit Cell Cages 16 (5¹²) + 8 (5¹²6⁴) [4]

Water Molecules per Unit Cell 136 [6]

Ideal Stoichiometry (Full

Occupancy)
Guest · 17H₂O

Approximate Lattice Parameter

(a)
~17.3 Å [1]

Note: The lattice parameter can vary slightly depending on the guest molecule, temperature,

and pressure.

A study on binary clathrate hydrates of tetrahydropyran (another sII former) with methane and

carbon dioxide provides representative lattice constants for sII hydrates at various
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temperatures, offering an insight into the expected thermal expansion behavior.

Table 2: Representative Lattice Parameters for a Structure II Hydrate (CO₂ + THP) as a

Function of Temperature

Temperature (K) Lattice Constant (Å)

150 17.185

175 17.202

200 17.223

225 17.247

250 17.273

Data adapted from a study on CO₂ + Tetrahydropyran (THP) binary hydrate, which also forms

an sII structure.[1]

Experimental Protocols for Crystal Structure
Analysis
The determination of the crystal structure of cyclopentane hydrate relies on a combination of

diffraction and spectroscopic techniques.

PXRD is a fundamental technique for identifying the crystal structure and determining the

lattice parameters of clathrate hydrates.

Experimental Protocol for PXRD Analysis:

Sample Preparation:

Synthesize cyclopentane hydrate by vigorously mixing cyclopentane and deionized

water at a controlled temperature below its dissociation point (~7.2 °C) and atmospheric

pressure.[3]

To ensure a homogenous powder, the synthesized hydrate is often ground to a fine

powder at cryogenic temperatures (e.g., using liquid nitrogen) to prevent decomposition.[7]
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The fine powder is then loaded into a sample holder suitable for low-temperature

measurements.

Instrumentation and Data Collection:

Utilize a powder X-ray diffractometer equipped with a low-temperature stage.

Commonly, Cu Kα radiation (λ = 1.5406 Å) is used.

Set the desired temperature for data collection (e.g., 100 K to 250 K) to study thermal

expansion.

Collect the diffraction pattern over a 2θ range appropriate for observing the characteristic

peaks of sII hydrates (e.g., 10° to 60°).

Data Analysis (Rietveld Refinement):

The Rietveld refinement method is employed to analyze the powder diffraction data.[5]

This technique involves fitting a calculated diffraction pattern, based on a known crystal

structure model (sII in this case), to the experimental data.

Software such as FullProf or GSAS is commonly used for Rietveld refinement.

The refinement process yields precise lattice parameters, atomic positions, and site

occupancy factors.

Neutron diffraction is particularly powerful for locating the positions of light atoms, such as

hydrogen (or deuterium in deuterated samples), which is crucial for understanding the

hydrogen-bonding network of the water cages.

Experimental Protocol for Neutron Powder Diffraction:

Sample Preparation:

For neutron diffraction, deuterated water (D₂O) is often used to reduce incoherent

scattering from hydrogen, which improves the signal-to-noise ratio.
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The synthesis of deuterated cyclopentane hydrate follows a similar procedure to that for

H₂O hydrate.

The powdered sample is loaded into a vanadium sample can, which is chosen for its low

neutron scattering cross-section.

Instrumentation and Data Collection:

The experiment is performed at a neutron scattering facility using a high-resolution powder

diffractometer.

Data is collected at various temperatures to study the structural evolution and thermal

expansion.

Data Analysis:

Rietveld refinement of the neutron diffraction data is performed to determine the precise

atomic coordinates of both the oxygen and deuterium atoms in the host lattice, as well as

the guest molecules.[8]

Raman spectroscopy is a non-destructive technique used to probe the vibrational modes of

both the host water molecules and the guest cyclopentane molecules, providing information

about guest-host interactions and cage occupancy.

Experimental Protocol for Raman Spectroscopy:

Sample Preparation:

Cyclopentane hydrate can be synthesized directly in a temperature-controlled optical cell

suitable for Raman measurements.

Alternatively, a pre-synthesized sample can be placed in the cell.

Instrumentation and Data Collection:

A Raman spectrometer equipped with a microscope for precise sample focusing is used.

A common laser excitation wavelength is 532 nm.
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Spectra are collected at a controlled temperature.

Data Analysis:

The Raman spectrum of cyclopentane hydrate will show characteristic peaks

corresponding to the C-H stretching and bending modes of the cyclopentane molecule.

The positions and widths of these peaks can provide insights into the environment of the

guest molecule within the hydrate cage.

The O-H stretching region of the water molecules can also be analyzed to understand the

hydrogen-bonding network.

Visualizations
The following diagrams illustrate the key concepts and workflows in the analysis of

cyclopentane hydrate.
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Figure 1: Crystal structure relationship of cyclopentane hydrate.
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Figure 2: Experimental workflow for cyclopentane hydrate analysis.

Conclusion
The crystal structure analysis of cyclopentane hydrate reveals a classic example of a

structure II clathrate hydrate. Its study provides invaluable insights into the fundamental

principles of hydrate formation, stability, and guest-host interactions. For researchers in the

energy and pharmaceutical sectors, a thorough understanding of these principles, facilitated by
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the experimental techniques outlined in this guide, is essential for addressing challenges and

harnessing the potential of clathrate hydrates in various applications. While detailed

crystallographic data for pure cyclopentane hydrate remains somewhat elusive in

consolidated public databases, the established knowledge of the sII structure type provides a

robust foundation for its characterization and for comparative studies with other hydrate-

forming systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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